4-Chloro-2-[4-fluoro-3-(trifluoromethyl)phenyl]phenol

• IUPAC Name: 4-chloro-2-[4-fluoro-3-(trifluoromethyl)phenyl]phenol
• InChI: InChI=1S/C13H7ClF4O/c14-8-2-4-12(19)9(6-8)7-1-3-11(15)10(5-7)13(16,17)18/h1-6,19H
• InChI Key: LZTJPAXLZDEPDV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C2=C(C=CC(=C2)Cl)O)C(F)(F)F)F
• Molecular Formula: C13H7ClF4O
• Molecular Weight: 290.64 g/mol
• CAS No.: 1928702-91-3

Description

“4-Chloro-2-[4-fluoro-3-(trifluoromethyl)phenyl]phenol” is a chemical compound that belongs to the class of organic compounds known as phenylpyrazoles. It is an oxygen-containing building block used in chemical synthesis.

Synthesis Analysis

In the study of designing pharmacophore models for analgesic, a series of 4-[4–chloro-3-(trifluoromethyl)-phenyl]-4-piperidinol (TFMP) derivatives were synthesized and characterized by physical and spectral methods (HR-EIMS, HR-FABMS, 1 H-NMR, 13 C-NMR, UV, and FT-IR).

Molecular Structure Analysis

The molecular structure of “this compound” can be analyzed using various methods such as HR-EIMS, HR-FABMS, 1 H-NMR, 13 C-NMR, UV, and FT-IR. More details about its structure can be found in databases like ChemSpider and NIST Chemistry WebBook.

Chemical Reactions Analysis

The chemical reactions involving “this compound” are complex and can involve various processes. For instance, in the synthesis of 4-[4–chloro-3-(trifluoromethyl)-phenyl]-4-piperidinol (TFMP) derivatives, several reactions were involved.

Physical and Chemical Properties Analysis

The physical and chemical properties of “this compound” can be analyzed using various methods. For instance, its freezing point is 308.15K and the enthalpy of vaporization at boiling point (522.65K) is 46.065kjoule/mol.

Scientific Research Applications

High Thermal Stability and Optical Transparency in Polymers

A study on novel poly(arylene ether)s containing multi-substituted pentaphenylene moiety demonstrates the synthesis of polymers that exhibit ultrahigh glass-transition temperatures (up to 334 °C) and outstanding thermal stability (up to 671 °C for 5% weight loss). These polymers, created by nucleophilic displacement reactions involving bisphenols and bisfluoro monomers (including compounds related to "4-Chloro-2-[4-fluoro-3-(trifluoromethyl)phenyl]phenol"), are notable for their solubility in a wide range of organic solvents and their ability to form transparent and flexible films. These characteristics suggest their potential for use in optical transparent materials in the visible light spectrum due to their lack of absorption in this region (Liaw et al., 2007).

Catalytic Oxidation and Material Synthesis

Research into phosphazene-(ETA 6-arene)chromium tricarbonyl derivatives, while not directly involving "4-Chloro-2-[4-fluoro-3-(trifluoromethyl)phenyl]phenyl," illustrates the broader utility of fluoro and phenyl compounds in synthesizing materials with unique structural and catalytic properties. Such studies contribute to our understanding of how specific fluorinated phenyl groups may influence material properties and catalytic behavior, suggesting avenues for exploring the use of "this compound" in similar contexts (Allcock et al., 1991).

Fluorination Chemistry in Organic Synthesis

The development of novel methods for the introduction of fluoroalkyl groups into organic molecules is a significant area of research. A concept for the introduction of the trifluoromethyl group into unprotected phenols using a biocatalyst (laccase), tBuOOH, and Langlois' reagent or Baran's zinc sulfinate demonstrates the potential for innovative approaches to fluorination. This method, which generates phenol radical cations and CF3-radicals for recombination, showcases the evolving techniques in organofluorine chemistry, potentially applicable to compounds like "this compound" for creating materials with desired fluorinated properties (Simon et al., 2016).

Safety and Hazards

“4-Chloro-2-[4-fluoro-3-(trifluoromethyl)phenyl]phenol” is considered hazardous according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It is harmful if swallowed, causes skin irritation, may cause an allergic skin reaction, causes serious eye damage, and is fatal if inhaled.